Cas no 61561-57-7 (Benzeneacetic acid, 2-[4-(1-methylethyl)benzoyl]-)

Benzeneacetic acid, 2-[4-(1-methylethyl)benzoyl]- structure
61561-57-7 structure
Product Name:Benzeneacetic acid, 2-[4-(1-methylethyl)benzoyl]-
CAS No:61561-57-7
MF:C18H18O3
MW:282.333725452423
CID:474804
PubChem ID:15621218
Update Time:2025-04-19

Benzeneacetic acid, 2-[4-(1-methylethyl)benzoyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 2-[4-(1-methylethyl)benzoyl]-
    • 2-[2-(4-propan-2-ylbenzoyl)phenyl]acetic acid
    • DTXSID80575923
    • {2-[4-(Propan-2-yl)benzoyl]phenyl}acetic acid
    • 61561-57-7
    • Inchi: 1S/C18H18O3/c1-12(2)13-7-9-14(10-8-13)18(21)16-6-4-3-5-15(16)11-17(19)20/h3-10,12H,11H2,1-2H3,(H,19,20)
    • InChI Key: YZEQARHJOKUKJO-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1CC(=O)O)C1C=CC(=CC=1)C(C)C

Computed Properties

  • Exact Mass: 282.12564
  • Monoisotopic Mass: 282.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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